2-benzyl-7-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione

• IUPAC Name: 2-benzyl-7-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
• InChI: InChI=1S/C20H18N4O2/c1-14-8-9-17(12-15(14)2)22-10-11-23-18(19(22)25)21-24(20(23)26)13-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3
• InChI Key: OPPJKZIKWYVFBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN3C(=NN(C3=O)CC4=CC=CC=C4)C2=O)C
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol

Description

The compound “2-benzyl-7-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione” is a heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atom ring members. This compound could be part of a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Synthetic Pathways and Derivatives : The synthesis of various heterocyclic compounds, including [1,2,4]triazolo[1,5-c]pyrimidines and pyrimido[1,6-b]-[1,2,4]triazine derivatives, has been explored for their potential applications in medicinal chemistry. These synthetic pathways often involve reactions with a variety of reagents, aiming at generating novel compounds with potential antimicrobial activity (El-Agrody et al., 2001).

• Antimicrobial and Antifungal Activities : The synthesis of new derivatives containing benzofuran moiety has shown that these compounds can exhibit significant antimicrobial and antifungal properties. This demonstrates the potential of heterocyclic compounds in developing new therapeutic agents (Abdelhamid et al., 2012).

• Anti-inflammatory Agents : Studies on the synthesis of novel pyrazole, isoxazole, and other heterocyclic derivatives bearing an aryl sulfonate moiety have indicated their use as antimicrobial and anti-inflammatory agents. This highlights the versatility of heterocyclic compounds in addressing a range of biological targets (Kendre et al., 2015).

• Biological Significance of Pyrano Pyrazoles : The synthesis and biological evaluation of pyrano pyrazoles from certain dione compounds have been investigated for their antibacterial and anti-inflammatory activities. This underlines the importance of heterocyclic chemistry in discovering compounds with potential pharmacological benefits (Siddiqui & Asad, 2010).

• Transformation to Fused Triazine Systems : Research involving the transformation of heterocyclic compounds to fused triazine systems sheds light on the structural versatility and potential for creating compounds with unique properties and applications (Massry, 2003).

Future Directions

The future directions for research on this compound could involve further investigations into its synthesis, biological activity, and potential applications. The development of new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds would be very useful for the discovery of new drug candidates.